Cas no 2228403-48-1 (N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-amine)

• Product Name: N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-amine
• CAS No: 2228403-48-1
• MF: C₁₀H₁₇N₃OS
• MW: 227.32648062706
• CID: 6069879
• PubChem ID: 165613161
• Update Time: 2025-06-12

N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-amine
• 2228403-48-1
• EN300-1742499

• Inchi： 1S/C10H17N3OS/c1-7-9(8-6-11-4-5-14-8)15-10(12-7)13(2)3/h8,11H,4-6H2,1-3H3
• InChI Key： CWFJYZWHRLJBLP-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1C1CNCCO1

Computed Properties

• Exact Mass: 227.10923335g/mol
• Monoisotopic Mass: 227.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.6Ų

Additional information on N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-amine

Introduction to N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-amine (CAS No: 2228403-48-1)

N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2228403-48-1, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound includes a thiazole core, which is a heterocyclic aromatic ring containing sulfur, combined with various substituents that contribute to its distinct chemical behavior.

The presence of the N,N,4-trimethyl group and the morpholin-2-yl moiety in the molecule imparts specific pharmacological properties that make it a valuable candidate for further research. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of morpholine into the structure enhances its solubility and bioavailability, making it more suitable for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel thiazole-based compounds due to their efficacy and safety profiles. Studies have demonstrated that thiazole derivatives can interact with various biological targets, leading to potential therapeutic benefits. For instance, research published in leading journals has highlighted the role of thiazole compounds in inhibiting enzymes involved in cancer cell proliferation and inflammation. The compound N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-amine is being explored as a potential lead molecule in these efforts.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the complex molecular framework. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the compound's structure and verifying its purity.

The pharmacological activity of N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-amine has been the subject of numerous preclinical studies. These studies have revealed promising results regarding its ability to modulate biological pathways associated with diseases such as cancer and inflammatory disorders. For example, preliminary in vitro experiments have shown that this compound can inhibit the activity of specific kinases involved in tumor growth. Additionally, animal models have provided insights into its potential therapeutic effects without significant side effects.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-amine is currently undergoing rigorous testing in clinical trials to evaluate its potential as a therapeutic agent. These trials aim to gather comprehensive data on its pharmacokinetics, pharmacodynamics, and adverse effects. The outcomes of these studies will be critical in determining its suitability for human use and may pave the way for new treatment strategies.

The role of computational chemistry in drug discovery has significantly advanced the field of medicinal chemistry. Molecular modeling techniques are being used to predict the binding affinity of N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-amine to target proteins. These simulations help researchers optimize the compound's structure to enhance its binding properties and improve its therapeutic efficacy. By leveraging computational tools alongside experimental data, scientists can accelerate the drug development process and reduce costs associated with traditional methods.

The environmental impact of pharmaceutical synthesis is also a growing concern in the industry. Efforts are being made to develop greener synthetic routes for compounds like N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-amine that minimize waste generation and reduce energy consumption. Sustainable practices include using biodegradable solvents and catalytic systems that improve reaction efficiency while reducing environmental footprint.

In conclusion, N,N,4-trimethyl-5-(morpholin-2-yl)-1,3-thiazol-2-am ine (CAS No: 2228403-48) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it holds significant promise for improving human health through innovative therapeutic solutions.